Cas no 2182-92-5 (2,2-dimethyl-N-(4-sulfanylphenyl)propanamide)

• Product Name: 2,2-dimethyl-N-(4-sulfanylphenyl)propanamide
• CAS No: 2182-92-5
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 1404200
• PubChem ID: 6451366
• Update Time: 2025-04-20

2,2-dimethyl-N-(4-sulfanylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-(4-sulfanylphenyl)propanamide
• SCHEMBL8597346
• 2182-92-5
• DTXSID40176233
• Propionanilide, 4'-mercapto-2,2-dimethyl

• Inchi： 1S/C11H15NOS/c1-11(2,3)10(13)12-8-4-6-9(14)7-5-8/h4-7,14H,1-3H3,(H,12,13)
• InChI Key： GIROESBYMDYHRL-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 209.08755
• Monoisotopic Mass: 209.087435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.1

Experimental Properties

• Density: 1.133
• Boiling Point: 377.9°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.592
• PSA: 29.1